![molecular formula C13H13ClN2O B1480127 1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine CAS No. 2098111-84-1](/img/structure/B1480127.png)
1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine
Overview
Description
The compound “1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine” is a derivative of oxazine . Oxazines are heterocyclic organic compounds containing one oxygen and one nitrogen atom in a cyclohexa-1,4-diene ring . They are known for their synthetic potential and extensive biological properties .
Synthesis Analysis
The synthesis of oxazine derivatives has been a topic of interest in recent years. They are versatile intermediates for the synthesis of a variety of heterocycles and bifunctional compounds . A review on the synthesis of oxazines highlights several synthetic approaches, including Diels-Alder reactions and cross-coupling reactions . A specific synthesis protocol for 1H-imidazo[5,1-c][1,4]oxazines has been developed, involving an Aza-Michael addition of selected primary amines .Molecular Structure Analysis
Oxazines are heterocyclic compounds containing one oxygen and one nitrogen atom in a cyclohexa-1,4-diene ring . The molecular structure of oxazines can vary depending on the relative position of the heteroatoms and relative position of the double bonds . The parent compound 1,4-oxazine has been generated and characterized spectroscopically .Chemical Reactions Analysis
Oxazines are known to be versatile intermediates in the synthesis of a variety of heterocycles and bifunctional compounds . They have been used in a range of chemical reactions, including Diels-Alder reactions and cross-coupling reactions . The synthesis of 1H-imidazo[5,1-c][1,4]oxazines involves an Aza-Michael addition .Scientific Research Applications
Chemical Synthesis and Reactivity
Research on 1-(chloromethyl)-6-phenyl-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine focuses on its chemical synthesis and reactivity, contributing to the development of novel heterocyclic compounds. For example, Cooper and Irwin (1975) demonstrated the reaction of dimethyl imidazole-4,5-dicarboxylate with styrene oxide, leading to the production of related imidazo[5,1-c][1,4]oxazin derivatives, showcasing the compound's role in synthesizing complex heterocyclic structures (Cooper & Irwin, 1975). Similarly, Demchenko et al. (2003) explored the synthesis and properties of 1,3-diaryl-5,6-dihydro-8H-imidazo[2,1-c]-1,4-oxazinium bromides, highlighting the compound's versatility in creating functionalized heterocyclic frameworks (Demchenko et al., 2003).
Antimicrobial Applications
The research by Sawant (2013) on the synthesis of 8-substituted-3,4-dihydro-6-methyl-4-phenylimidazo(1,5-b)(1,2,4)triazin-2(8H)-one derivatives reveals the antimicrobial potential of compounds related to this compound. These derivatives were investigated for in vitro antimicrobial activity, indicating the compound's relevance in the development of new antimicrobial agents (Sawant, 2013).
Heterocyclic Compound Synthesis
Further research into the synthesis of heterocyclic compounds includes the work of Huang et al. (2013), who described a copper-catalyzed process for constructing 6H-benzo[b]benzo[4,5]imidazo[1,2-d][1,4]oxazines. This study showcases the utility of this compound in facilitating the synthesis of complex bicyclic structures with potential applications in medicinal chemistry (Huang et al., 2013).
Mechanism of Action
Target of Action
Oxazine derivatives have been documented as allosteric potentiators of mglur4 , suggesting that this compound may interact with similar receptors or proteins.
Mode of Action
It has been theoretically demonstrated that the de/rehydrogenation of 1,4-oxazine linkers efficiently switches single-molecule junctions between a low-conducting and a high-conducting state . This change is attributed to the modified energy gap of the central molecule as well as the charge rearrangement at the molecule–electrode interfaces .
Biochemical Pathways
The compound’s potential to switch between conducting states suggests it may influence electron transport pathways or other processes involving charge transfer .
Result of Action
The compound’s potential to switch between conducting states suggests it may influence the electrical properties of cells or tissues .
Action Environment
It has been shown that an electrostatic gate field can control the proton transfer process and thus allow specific conductance states to be selected , suggesting that the compound’s action may be influenced by the electrical environment.
Properties
IUPAC Name |
1-(chloromethyl)-6-phenyl-6,8-dihydro-5H-imidazo[5,1-c][1,4]oxazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O/c14-6-11-12-8-17-13(7-16(12)9-15-11)10-4-2-1-3-5-10/h1-5,9,13H,6-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYPFJRLWHAZAFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OCC2=C(N=CN21)CCl)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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